Cas no 2228455-74-9 (1,3-dibromo-2-(but-3-yn-2-yl)benzene)

• Product Name: 1,3-dibromo-2-(but-3-yn-2-yl)benzene
• CAS No: 2228455-74-9
• MF: C₁₀H₈Br₂
• MW: 287.978521347046
• CID: 5978466
• PubChem ID: 165757948
• Update Time: 2025-06-09

1,3-dibromo-2-(but-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-2-(but-3-yn-2-yl)benzene
• 2228455-74-9
• EN300-1939190

• Inchi： 1S/C10H8Br2/c1-3-7(2)10-8(11)5-4-6-9(10)12/h1,4-7H,2H3
• InChI Key： VPWHFCIDHUFBTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C#C)C)Br

Computed Properties

• Exact Mass: 287.89723g/mol
• Monoisotopic Mass: 285.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-dibromo-2-(but-3-yn-2-yl)benzene

Introduction to 1,3-dibromo-2-(but-3-yn-2-yl)benzene (CAS No. 2228455-74-9)

1,3-dibromo-2-(but-3-yn-2-yl)benzene (CAS No. 2228455-74-9) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two bromine atoms and a but-3-yn-2-yl group. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The synthesis of 1,3-dibromo-2-(but-3-yn-2-yl)benzene typically involves multi-step processes, including bromination and alkyne substitution reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the use of hazardous reagents but also enhances the overall sustainability of the synthesis process.

In the realm of pharmaceutical research, 1,3-dibromo-2-(but-3-yn-2-yl)benzene has shown promise as a key intermediate in the development of novel drugs. Its bromine substituents can be readily converted into other functional groups, such as amines or alcohols, which are crucial for bioactivity. A notable example is its use in the synthesis of potential anticancer agents. A research team at the University of California, San Francisco, utilized this compound to develop a series of small molecules that selectively target and inhibit specific cancer cell pathways. Preliminary in vitro studies have demonstrated promising results, with several compounds showing high efficacy against various cancer cell lines.

Beyond pharmaceutical applications, 1,3-dibromo-2-(but-3-yn-2-yl)benzene has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with applications in electronics and energy storage. For instance, researchers at the Massachusetts Institute of Technology (MIT) have explored its use in the synthesis of conductive polymers and organic semiconductors. These materials exhibit enhanced electrical conductivity and stability, making them suitable for use in flexible electronics and solar cells.

The physical and chemical properties of 1,3-dibromo-2-(but-3-yn-2-yl)benzene have been extensively studied to understand its behavior under different conditions. It is a colorless solid at room temperature with a melting point of approximately 65°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its stability is influenced by factors such as temperature and exposure to light; it is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents.

In terms of safety and handling, while 1,3-dibromo-2-(but-3-yn-2-yl)benzene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it is advisable to work under a fume hood to minimize exposure to vapors.

The future prospects for 1,3-dibromo-2-(but-3-yenyl)benzene are promising across multiple fields. Ongoing research continues to uncover new applications and improve existing synthetic methods. As scientists delve deeper into its potential uses, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in synthetic chemistry, pharmaceuticals, and materials science.